Cas no 1131594-73-4 (3-Bromo-3,4-dihydroquinolin-2(1H)-one)

• Product Name: 3-Bromo-3,4-dihydroquinolin-2(1H)-one
• CAS No: 1131594-73-4
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD07772061
• CID: 1082886
• PubChem ID: 45072196
• Update Time: 2025-06-11

3-Bromo-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3,4-dihydroquinolin-2(1H)-one
• 3-bromo-3,4-dihydro-1H-quinolin-2-one
• AKOS015836058
• 1131594-73-4
• DB-366088

• MDL： MFCD07772061
• Inchi： 1S/C9H8BrNO/c10-7-5-6-3-1-2-4-8(6)11-9(7)12/h1-4,7H,5H2,(H,11,12)
• InChI Key： RZBZJWOYASHRDC-UHFFFAOYSA-N
• SMILES： BrC1C(NC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-Bromo-3,4-dihydroquinolin-2(1H)-one

Comprehensive Overview of 3-Bromo-3,4-dihydroquinolin-2(1H)-one (CAS No. 1131594-73-4): Properties, Applications, and Research Insights

3-Bromo-3,4-dihydroquinolin-2(1H)-one (CAS No. 1131594-73-4) is a brominated heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique quinoline backbone and bromo substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a dihydroquinolinone core with a reactive bromine atom, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 3-Bromo-3,4-dihydroquinolin-2(1H)-one has surged due to its role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity and its utility in catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecular architectures for targeted therapies, aligning with the growing focus on precision medicine.

The compound’s physicochemical properties, including its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, further enhance its applicability in laboratory settings. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are routinely employed to verify its purity and structural integrity. These methods ensure compliance with stringent quality control standards, a critical factor for industries prioritizing regulatory compliance.

From an environmental perspective, 3-Bromo-3,4-dihydroquinolin-2(1H)-one is often discussed in the context of green chemistry. Innovations in solvent-free synthesis and catalytic bromination have reduced the ecological footprint of its production. This aligns with global trends toward sustainable chemical manufacturing, a topic frequently searched by academia and industry professionals alike.

Another area of interest is the compound’s potential in neurological research. Preliminary studies suggest derivatives of 3-Bromo-3,4-dihydroquinolin-2(1H)-one may interact with neurotransmitter receptors, sparking investigations into treatments for neurodegenerative disorders. Such applications resonate with current public health concerns, including Alzheimer’s disease and Parkinson’s disease, making this compound a recurring keyword in biomedical literature.

In summary, 3-Bromo-3,4-dihydroquinolin-2(1H)-one (CAS No. 1131594-73-4) exemplifies the intersection of chemical innovation and practical utility. Its multifaceted roles—from pharmaceutical intermediates to research tools—underscore its importance in modern science. As industries increasingly prioritize efficient synthesis and eco-friendly practices, this compound is poised to remain a focal point in both academic and industrial discourse.